Cas no 54395-81-2 (1-Azetidinecarbothioic acid, 3,3-dimethyl-, S-(phenylmethyl) ester)

• Product Name: 1-Azetidinecarbothioic acid, 3,3-dimethyl-, S-(phenylmethyl) ester
• CAS No: 54395-81-2
• MF: C₁₃H₁₇NOS
• MW: 235.345182180405
• CID: 354722
• PubChem ID: 21399259
• Update Time: 2025-04-19

1-Azetidinecarbothioic acid, 3,3-dimethyl-, S-(phenylmethyl) ester Chemical and Physical Properties

Names and Identifiers

• 1-Azetidinecarbothioic acid, 3,3-dimethyl-, S-(phenylmethyl) ester
• S-benzyl 3,3-dimethylazetidine-1-carbothioate
• SCHEMBL11747284
• DTXSID70613106
• 54395-81-2

• Inchi： 1S/C13H17NOS/c1-13(2)9-14(10-13)12(15)16-8-11-6-4-3-5-7-11/h3-7H,8-10H2,1-2H3
• InChI Key： LDIHBAUBNZZNPT-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)C(N1CC(C)(C)C1)=O

Computed Properties

• Exact Mass: 235.10321
• Monoisotopic Mass: 235.10308534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• PSA: 20.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives